BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of GS-
704277

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GS-704277

Cat. No.: B15585710

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical intermediates like GS-704277 are paramount for laboratory safety and
regulatory compliance. While specific disposal instructions for GS-704277 are not explicitly
detailed in publicly available safety data sheets, this document provides essential guidance
based on the procedures for its parent compound, Remdesivir, and general best practices for
pharmaceutical waste management.

GS-704277 is an intermediate alanine metabolite of the antiviral prodrug Remdesivir.[1][2] It is
formed through intracellular hydrolysis of Remdesivir.[1] Given its origin and chemical nature,
GS-704277 should be handled with the same level of caution as its parent compound.

Chemical and Storage Information

Proper storage is the first step in ensuring the safe management of GS-704277. Below is a
summary of its key properties and recommended storage conditions.
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Property Value

CAS Number 1911579-04-8[1]
Molecular Formula C15H19NeOsP[1]
Formula Weight 442.3 g/mol [1]
Formulation A crystalline solid[1]
Solubility Soluble in DMSO[1]
Storage Temperature -20°C[1] or -80°C[2]
Stability >4 years at -20°C[1]

6 months at -80°C; 1 month at -20°C (stored

Stock Solution Stability q it 2]
under nitrogen

Personal Protective Equipment (PPE)

When handling GS-704277, it is crucial to use appropriate personal protective equipment to
minimize exposure risk. Based on the recommendations for Remdesivir, the following PPE
should be worn:

¢ Gloves: Disposable, chemical-resistant gloves.[3]
e Lab Coat: A standard lab coat should be worn.[3]

o Eye Protection: Appropriate protective eyeglasses or chemical safety goggles.[4]

Disposal Procedure for GS-704277

Any unused GS-704277 and contaminated materials should be disposed of as pharmaceutical
waste in accordance with local, state, and federal regulations. Consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Guidance:

o Waste Segregation: Do not mix GS-704277 with other waste streams. It should be collected
in a designated, properly labeled, and leak-proof container for pharmaceutical or chemical
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waste.

o Container Labeling: Clearly label the waste container with the chemical name ("GS-
704277"), concentration (if in solution), and relevant hazard warnings.

o Decontamination: Decontaminate any surfaces or equipment that have come into contact
with GS-704277. A detergent solution followed by water is recommended for cleaning.[3][5]

o Waste Pickup: Arrange for the disposal of the waste container through your institution's
hazardous waste management program.

Spill Cleanup Procedures

In the event of a spill, follow these procedures, which are adapted from the guidelines for
Remdesivir:

For Spills of Solid GS-704277:
¢ Restrict Access: Cordon off the spill area to prevent unauthorized entry.

o Wear PPE: Ensure appropriate PPE is worn, including chemical-resistant gloves, a lab coat,
and eye protection.[3]

o Containment: Cover the spill with a damp cloth or towel to minimize dust generation. Add
excess liquid to the spilled powder to prevent it from becoming airborne.[3]

o Collection: Carefully sweep up the material and place it into a labeled, leak-proof container
for hazardous waste disposal.[4]

» Decontamination: Clean the spill area twice with a water and detergent solution.[3]
For Spills of GS-704277 Solutions:
e Wear PPE: Don standard PPE, including disposable gloves and a lab coat.[3]

o Absorption: Remove any visible spillage with clean, dry paper towels or other absorbent
materials.[3]
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» Collection: Place all contaminated materials into a leak-proof container for disposal as
pharmaceutical waste.[3]

» Decontamination: Clean the affected area twice with water, followed by one cleaning with a
suitable detergent solution.[3]

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of GS-704277.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of GS-704277].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585710#gs-704277-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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